molecular formula C12H12Cl2O3 B8291467 Ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate

Ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate

Cat. No. B8291467
M. Wt: 275.12 g/mol
InChI Key: DBINYMFWGHPTGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H12Cl2O3

Molecular Weight

275.12 g/mol

IUPAC Name

ethyl 4-(3,4-dichlorophenyl)-2-oxobutanoate

InChI

InChI=1S/C12H12Cl2O3/c1-2-17-12(16)11(15)6-4-8-3-5-9(13)10(14)7-8/h3,5,7H,2,4,6H2,1H3

InChI Key

DBINYMFWGHPTGG-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=O)CCC1=CC(=C(C=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(3,4-Dichlorophenyl)ethyl bromide (5 g, 19.7 mmol) was added slowly to a suspension of magnesium turnings (0.48 g, 19.7 mmol) in ether (30 ml). After spontaneous reflux had finished the mixture was stirred under reflux for 15 minutes and allowed to cool to room temperature. The mixture was added dropwise via cannula to a stirred, cooled (-25° C.) solution of diethyl oxalate (3 g, 20.7 mmol) in THF (15 ml). The mixture was stirred at -10° C. for 30 minutes and allowed to warm to room temperature. Hydrochloric acid (2M, 15 ml) was added and the mixture was extracted with ether (2×20 ml). The combined organic fractions were washed with water, dried (Na2SO4) and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography on silica gel, eluting with ethyl acetate/hexane (10:90) to give the title compound (0.7 g).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
0.48 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Quantity
15 mL
Type
reactant
Reaction Step Three

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